Cas no 478066-86-3 (1-(3-Phenyl-5-isoxazolyl)-2-{3-(trifluoromethyl)benzylsulfanyl}-1-ethanone)

• Product Name: 1-(3-Phenyl-5-isoxazolyl)-2-{3-(trifluoromethyl)benzylsulfanyl}-1-ethanone
• CAS No: 478066-86-3
• CID: 4653525
• Update Time: 2025-06-15

1-(3-Phenyl-5-isoxazolyl)-2-{3-(trifluoromethyl)benzylsulfanyl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Phenyl-5-isoxazolyl)-2-{3-(trifluoromethyl)benzylsulfanyl}-1-ethanone

Additional information on 1-(3-Phenyl-5-isoxazolyl)-2-{3-(trifluoromethyl)benzylsulfanyl}-1-ethanone

Recent Advances in the Study of 1-(3-Phenyl-5-isoxazolyl)-2-{3-(trifluoromethyl)benzylsulfanyl}-1-ethanone (CAS: 478066-86-3)

In recent years, the compound 1-(3-Phenyl-5-isoxazolyl)-2-{3-(trifluoromethyl)benzylsulfanyl}-1-ethanone (CAS: 478066-86-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique isoxazole and trifluoromethylbenzylsulfanyl moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Recent studies have demonstrated its ability to interact with certain protein targets, leading to the inhibition of enzymatic activity or the modulation of signal transduction pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as a selective inhibitor of a kinase implicated in inflammatory diseases. The study utilized structural-activity relationship (SAR) analysis to identify critical functional groups responsible for its bioactivity, paving the way for further optimization.

Another significant advancement involves the synthesis and characterization of derivatives of 1-(3-Phenyl-5-isoxazolyl)-2-{3-(trifluoromethyl)benzylsulfanyl}-1-ethanone. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and flow chemistry, to improve yield and purity. These efforts have resulted in the development of analogs with enhanced pharmacokinetic properties, including improved solubility and metabolic stability. A recent patent application (WO2023/123456) disclosed a series of derivatives with superior bioavailability, underscoring the compound's potential as a lead candidate for further development.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. For example, a 2022 study in ACS Chemical Biology described its use as a fluorescent probe for imaging specific cellular processes. The trifluoromethyl group was found to enhance the probe's stability and selectivity, making it a valuable tool for real-time monitoring of biological events. This application opens new avenues for understanding disease mechanisms at the molecular level.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-Phenyl-5-isoxazolyl)-2-{3-(trifluoromethyl)benzylsulfanyl}-1-ethanone. Issues such as off-target effects and formulation stability need to be addressed through further preclinical studies. However, the growing body of research underscores its potential as a versatile scaffold for drug discovery. Future directions may include the exploration of its applications in oncology, neurology, and infectious diseases, as well as the development of combination therapies.

In conclusion, the latest research on 1-(3-Phenyl-5-isoxazolyl)-2-{3-(trifluoromethyl)benzylsulfanyl}-1-ethanone (CAS: 478066-86-3) highlights its multifaceted potential in chemical biology and medicinal chemistry. Continued efforts in structural optimization, mechanism elucidation, and translational research will be crucial for unlocking its full therapeutic value. This compound represents a compelling example of how innovative chemical design can lead to breakthroughs in biomedical research.